N-((6-methylpyrimidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide
Overview
Description
N-((6-methylpyrimidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of N-((6-methylpyrimidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide is not fully understood. However, it has been suggested that it may exert its effects through the modulation of various signaling pathways in cells.
Biochemical and Physiological Effects:
N-((6-methylpyrimidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide has been found to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been found to have neuroprotective effects and improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
One advantage of N-((6-methylpyrimidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide is its potential as a therapeutic agent for various diseases. Its fluorescent properties also make it a useful tool for imaging applications. However, one limitation is that its mechanism of action is not fully understood, which may hinder its further development.
Future Directions
There are several future directions for the study of N-((6-methylpyrimidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide. One area of interest is its potential as a therapeutic agent for cancer and neurodegenerative disorders. Further studies are needed to fully understand its mechanism of action and to optimize its therapeutic potential. Additionally, its fluorescent properties make it a promising candidate for imaging applications, and further studies in this area may lead to the development of new diagnostic tools.
Synthesis Methods
The synthesis of N-((6-methylpyrimidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide involves the reaction of 6-methyl-4-pyrimidinemethanol with 1-naphthylacetic acid in the presence of a catalyst. The resulting compound can then be purified and characterized using various analytical techniques.
Scientific Research Applications
N-((6-methylpyrimidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide has been studied for its potential use in various scientific research applications. One area of interest is its potential as a therapeutic agent for various diseases, including cancer and neurodegenerative disorders. It has also been studied for its potential use as a fluorescent probe for imaging applications.
properties
IUPAC Name |
N-[(6-methylpyrimidin-4-yl)methyl]-2-naphthalen-1-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O/c1-13-9-16(21-12-20-13)11-19-18(22)10-15-7-4-6-14-5-2-3-8-17(14)15/h2-9,12H,10-11H2,1H3,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HNESNXXMXVXPOF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=N1)CNC(=O)CC2=CC=CC3=CC=CC=C32 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-((6-methylpyrimidin-4-yl)methyl)-2-(naphthalen-1-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-2-(2-cyano-3-(5-(2-fluorophenyl)furan-2-yl)acrylamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide](/img/structure/B2909858.png)
![N-[[4-([1,3]Oxazolo[4,5-b]pyridin-2-yl)morpholin-2-yl]methyl]prop-2-enamide](/img/structure/B2909862.png)
![2-[3-(2-methoxyphenyl)-2-oxoimidazolidin-1-yl]-N-[4-(trifluoromethoxy)phenyl]acetamide](/img/structure/B2909865.png)
![2-[(1-Phenylethyl)amino]propanoic acid hydrochloride](/img/structure/B2909870.png)
![1-ethyl-3-{4-[(3-methylphenoxy)acetyl]piperazin-1-yl}quinoxalin-2(1H)-one](/img/structure/B2909871.png)
![4-benzhydryl-N-[3,5-bis(trifluoromethyl)phenyl]piperazine-1-carbothioamide](/img/structure/B2909874.png)
